Cas no 1220035-44-8 (N-(4-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: N-(4-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1220035-44-8
• MF: C₁₃H₁₆ClN₅O
• MW: 293.752040863037
• CID: 1072421
• PubChem ID: 56832253
• Update Time: 2025-07-19

N-(4-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
• N-(Pyridin-4-ylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamidehydrochloride
• 1220035-44-8
• N-(Pyridin-4-ylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
• N-(pyridin-4-ylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide;hydrochloride
• AKOS026332972
• N-(4-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide hydrochloride

• MDL： MFCD13562815
• Inchi： 1S/C13H15N5O.ClH/c19-13(16-7-9-1-4-14-5-2-9)12-10-8-15-6-3-11(10)17-18-12;/h1-2,4-5,15H,3,6-8H2,(H,16,19)(H,17,18);1H
• InChI Key： RFKXLDHZJMRWJB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2CNCCC=2NN=1)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 293.1043378g/mol
• Monoisotopic Mass: 293.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7Ų

Additional information on N-(4-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide hydrochloride

Recent Advances in the Study of N-(4-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide hydrochloride (CAS: 1220035-44-8)

N-(4-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide hydrochloride (CAS: 1220035-44-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazolopyridine scaffold, has shown promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key findings in recent research is the compound's ability to act as a potent and selective inhibitor of certain kinase enzymes, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. Structural-activity relationship (SAR) studies have revealed that the pyridinylmethyl and tetrahydro-pyrazolopyridine moieties are critical for its binding affinity and selectivity. These insights have paved the way for the development of derivatives with improved pharmacokinetic profiles and reduced off-target effects.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). Preliminary data suggest that it may interact with specific GPCR subtypes, opening new avenues for its application in neurological and metabolic disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy in more complex biological systems.

The synthesis of N-(4-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide hydrochloride has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, addressing previous challenges related to yield and purity. These improvements are expected to facilitate its broader use in both preclinical and clinical studies.

Looking ahead, the compound's versatility and promising biological activity make it a valuable candidate for further investigation. Future research directions may include the exploration of its therapeutic potential in combination therapies, the development of novel formulations to enhance its bioavailability, and the identification of biomarkers to predict patient response. As the field continues to evolve, N-(4-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine-3-carboxamide hydrochloride is poised to play a pivotal role in the advancement of targeted therapies for complex diseases.